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Introduction

Photoelectric switches, or photoelectric sensors, are fundamental components in modern
industrial automation, enabling non-contact detection of objects. Their evolution has been
marked by significant technological advancements, leading to what can be categorized as
third-generation devices. This guide provides a comprehensive overview of the discovery and
history of these sophisticated sensors, detailing their core technologies, performance evolution,
and the experimental protocols used for their characterization.

The Genesis of Photoelectric Sensing: A Historical
Perspective

The foundation of photoelectric technology was laid by Albert Einstein's explanation of the
"photoelectric effect” in 1905, for which he was awarded the Nobel Prize in Physics in 1921[1].
This principle, where light energy can be converted into electrical energy, was experimentally
proven by R.A. Millikan in the following decade[1]. These early discoveries paved the way for
the first practical photoelectric cells.

The direct precursor to the modern photoelectric switch is the phototransistor, invented by John
N. Shive at Bell Telephone Laboratories in 1948 and officially announced in 1950. The
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phototransistor combined the light sensitivity of a photodiode with the current gain of a
transistor, resulting in a much more sensitive and powerful light-sensing device. This innovation
was a critical step towards the development of compact and reliable photoelectric sensors for
industrial applications.

The Evolution to Third-Generation Photoelectric
Switches

While there is no formal industry-wide classification, the evolution of photoelectric switches can
be understood as a progression through three distinct generations, each characterized by
significant technological leaps.

First Generation: The Dawn of Industrial Automation

The first generation of photoelectric sensors emerged with the widespread adoption of
industrial automation. These early devices were relatively simple, consisting of a light source
(often an incandescent bulb), a photodetector (like a photodiode or phototransistor), and basic
analog signal processing circuitry. They were primarily used for simple presence/absence
detection and were often bulky and susceptible to ambient light interference.

Second Generation: The Rise of Reliability and Miniaturization

The second generation saw the introduction of several key improvements that enhanced the
reliability and usability of photoelectric sensors. The shift to modulated LED light sources
significantly improved immunity to ambient light. These sensors also became more compact
and robust, making them suitable for a wider range of industrial environments.

Third Generation: The Era of Intelligent Sensing

Third-generation photoelectric switches are defined by their integration of advanced
technologies that provide "intelligent” sensing capabilities. These sensors go beyond simple
presence/absence detection to offer more precise measurements, enhanced reliability, and
seamless integration into modern control systems. The core technologies that characterize this
generation are:
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» Application-Specific Integrated Circuits (ASICs): The integration of the sensor's electronics
onto a single custom chip. ASICs enable smaller sensor sizes, improved performance, faster
response times, and enhanced resistance to electromagnetic interference[1][2].

e Advanced Detection Principles:

o Background Suppression (BGS): This technology allows the sensor to detect an object at
a specific distance while ignoring reflective objects in the background. It works on the
principle of triangulation, where the angle of the reflected light is used to determine the
object's distance[3][4][5].

o Time-of-Flight (ToF): ToF sensors measure the time it takes for a pulse of light (typically
from a laser) to travel to the target and back to the sensor[6][7][8][9]. This allows for long-
range, highly accurate distance measurement that is largely independent of the target's
color or surface finish.

e |O-Link Communication: IO-Link is a standardized, point-to-point serial communication
protocol that allows for bidirectional data exchange between the sensor and a control
system[10][11][12][13]. This enables remote configuration, real-time diagnostics, and the
transmission of more detailed sensor data beyond a simple on/off signal.

Quantitative Data Presentation: A Generational
Comparison

The following table summarizes the evolution of key performance metrics across the three
generations of photoelectric switches.
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Feature

First Generation

Second Generation

Third Generation

Light Source

Incandescent Bulb

Modulated LED

Laser, PinPoint LED

Detection Principle

Basic On/Off

Modulated Light
Detection

Background
Suppression, Time-of-
Flight

Signal Processing

Analog Circuitry

Analog with basic

filtering

ASIC with Digital

Signal Processing

Communication

Simple NPN/PNP
Output

NPN/PNP Output

[O-Link, NPN/PNP

Ambient Light

Immunity

Low

Moderate to High

Very High

Detection Range

Short

Moderate to Long

Very Long (up to

several meters)

Response Time

Slow (tens of

Faster (a few

Very Fast

milliseconds) milliseconds) (microseconds)
Color/Surface High (especially with
Low Moderate
Independence ToF)
) ) Basic (e.g., stability Advanced (via IO-
Diagnostics None o ]
indicator) Link)
) ] Manual Manual Remote (via 10-Link),
Configuration ) ) )
(potentiometer) (potentiometer) Teach-in button

Key Experimental Protocols

The performance and reliability of photoelectric switches are verified through a series of

standardized tests. Many of these procedures are outlined in the international standard IEC

60947-5-2, which applies to proximity switches, including photoelectric types[14][15][16][17]

[18]. While the full standard requires a subscription to access, the key experimental protocols

include:

1. Sensing Range and Operating Distance Verification:
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e Objective: To determine the maximum reliable sensing distance and the operational
switching points.

o Methodology:
o The sensor is mounted on a fixed bracket.

o A standardized target (e.g., a piece of white paper of a specified size and reflectivity) is
moved towards the sensor along the sensing axis.

o The distance at which the sensor's output changes state is recorded.

o The target is then moved away from the sensor, and the distance at which the output
reverts is recorded.

o This process is repeated multiple times to ensure repeatability.

o For background suppression sensors, a similar test is performed to verify the cut-off
distance beyond which objects are ignored.

2. Hysteresis Measurement:
¢ Objective: To quantify the difference between the switch-on and switch-off points.
o Methodology:

o Using the setup from the sensing range test, the distance between the point where the
sensor detects the target as it approaches and the point where it releases the target as it
moves away is measured.

o This distance is expressed as a percentage of the total sensing range.
3. Response Time Measurement:

o Objective: To measure the delay between the object entering the detection zone and the
sensor's output changing state.

o Methodology:
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o Arotating disc with openings or a pendulum is used to interrupt the sensor's light beam at
a known velocity.

o An oscilloscope is connected to the sensor's output.

o The time difference between the leading edge of the object interrupting the beam and the
change in the output signal on the oscilloscope is measured.

4. Environmental Testing:
» Objective: To ensure the sensor's reliability in various industrial conditions.
o Methodology:

o Temperature and Humidity: The sensor is placed in an environmental chamber and
subjected to a range of temperatures and humidity levels while its operational
characteristics are monitored.

o Vibration and Shock: The sensor is mounted on a vibration table and subjected to
specified levels of vibration and mechanical shock to test its durability.

o Electromagnetic Compatibility (EMC): The sensor is tested for its immunity to electrostatic
discharge, radiated electromagnetic fields, and electrical fast transients to ensure it does
not malfunction in electrically noisy environments[14].

o Ambient Light Immunity: The sensor is exposed to high levels of ambient light (e.g., from
fluorescent lamps or sunlight) to verify that it is not falsely triggered[19].

Signaling Pathways and Experimental Workflows
Logical Workflow of a Standard Photoelectric Sensor

This diagram illustrates the basic signal flow in a traditional photoelectric sensor.
Caption: Basic signal path in a modulated photoelectric sensor.

Signaling Pathway of a Third-Generation Photoelectric Sensor with 10-Link
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This diagram shows the more complex signal processing in a modern sensor featuring an ASIC
and 10-Link communication.

Caption: Signal processing workflow in an ASIC-based sensor with 10-Link.

Experimental Setup for Sensing Range Characterization

This diagram illustrates a typical setup for testing the sensing range of a photoelectric sensor.

Caption: Typical experimental setup for sensor characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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